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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

Audience: Researchers, scientists, and materials science professionals.

This document provides a detailed protocol for the synthesis of the intermetallic compound
GdNis using the arc-melting technique. The information is compiled from established practices
in the field for preparing similar rare-earth-transition metal compounds.

Introduction

GdNis is a ferrimagnetic intermetallic compound that crystallizes in the hexagonal CaCus
structure type.[1] It is of interest for its magnetic properties and potential applications in various
technological fields. Arc melting is a common and effective method for synthesizing such
intermetallic compounds from pure elemental constituents.[2] The process involves melting the
elements in a high-purity inert atmosphere using an electric arc. Subsequent annealing is often
performed to ensure homogeneity and improve the crystalline structure.

Experimental Protocol

This protocol outlines the necessary steps for the preparation and characterization of
polycrystalline GdNis.

2.1. Starting Materials and Stoichiometry
High-purity starting materials are crucial for obtaining a single-phase final product.

¢ Gadolinium (Gd): 99.9% purity or higher, typically in ingot or chunk form.
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» Nickel (Ni): 99.99% purity or higher, typically in pellet or wire form.

The elements should be weighed in a stoichiometric ratio of 1:5 (Gd:Ni). An excess of the more
volatile element may be considered to compensate for potential evaporation, although both Gd
and Ni have high boiling points. For initial syntheses, precise stoichiometric amounts are
recommended. The total mass of the sample is typically between 2 and 10 grams.

2.2. Arc-Melting Procedure

The arc-melting process should be carried out in a furnace with a non-consumable tungsten
electrode and a water-cooled copper hearth.

e Preparation:

o Clean the surfaces of the Gd and Ni pieces by mechanical abrasion or chemical etching to
remove any oxide layer.

o Weigh the stoichiometric amounts of Gd and Ni and place them together on the copper
hearth of the arc furnace.

o Place a zirconium getter material near the sample on the hearth.

e Furnace Operation:

o Evacuate the furnace chamber to a high vacuum (typically <5 x 10> mbar).

o Backfill the chamber with high-purity argon gas to a pressure of approximately 500-800
mbar.[3]

o Melt the zirconium getter first to remove any residual oxygen in the chamber.

o Initiate an electric arc between the tungsten electrode and the sample. A typical current for
melting a few grams of material is around 80-120 A.[4]

o Melt the sample for approximately 30-60 seconds, ensuring all components are fully
molten and mixed.

e Homogenization:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.mdpi.com/2076-3417/12/9/4639
https://www.tdx.cat/bitstream/handle/10803/1789/3.CHAPTER_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

[e]

Allow the molten button to solidify.

o

Once cooled, flip the button over using the electrode manipulator.

[¢]

Repeat the melting and flipping process at least four to five times to ensure good
homogeneity of the resulting alloy.[3]

[¢]

After the final melting, weigh the sample to check for any significant weight loss, which
should be negligible.[2]

2.3. Post-Synthesis Annealing

To improve homogeneity and relieve internal stresses, a post-synthesis annealing step is often
necessary.

e Sample Preparation:

o Seal the as-cast GdNis button in a quartz ampoule under a high vacuum or an inert argon
atmosphere.

e Heat Treatment:

o

Place the sealed ampoule in a tube furnace.

[¢]

Heat the sample to a temperature between 800 °C and 1000 °C. The exact temperature
should be below the melting point of GdNis.

[¢]

Hold the sample at this temperature for an extended period, typically ranging from several
days to two weeks.

[¢]

After annealing, the sample can be slowly cooled to room temperature in the furnace or
guenched in water, depending on the desired microstructure.

2.4. Characterization

Several techniques are used to confirm the successful synthesis and determine the properties
of GdNis.
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» X-Ray Diffraction (XRD): To verify the crystal structure and phase purity of the synthesized
compound. The expected structure is the hexagonal CaCus type.[1]

e Scanning Electron Microscopy (SEM): To observe the microstructure and identify any
secondary phases.

o Energy-Dispersive X-ray Spectroscopy (EDS): To confirm the elemental composition and
stoichiometry of the main phase and any secondary phases.

Data Presentation

The following table summarizes the key quantitative parameters for the arc-melting synthesis of
GdNis.
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Parameter Value Notes
Starting Materials

Gadolinium Purity = 99.9%

Nickel Purity >99.99%

Stoichiometric Ratio (Gd:Ni) 15

Arc-Melting Parameters

Furnace Atmosphere

High-Purity Argon

Chamber Pressure

500 - 800 mbar

[3]

Melting Current

80-120A

Dependent on sample size; a
current of ~80 A is noted for 1-

2 g samples of similar alloys.

[4]

Melting Duration (per cycle)

30 - 60 seconds

The sample should be flipped

Number of Melting Cycles 4-5 between each cycle to ensure
homogeneity.[3]
Post-Synthesis Annealing
) To be optimized based on
Annealing Temperature 800 - 1000 °C )
experimental results.
Annealing Duration 7 - 14 days

Annealing Atmosphere

High Vacuum or Argon

Characterization

Primary Technique

X-Ray Diffraction (XRD)

To confirm the hexagonal

CaCus crystal structure.[1]

Secondary Techniques

SEM, EDS

For microstructural and

compositional analysis.

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://www.mdpi.com/2076-3417/12/9/4639
https://www.tdx.cat/bitstream/handle/10803/1789/3.CHAPTER_3.pdf
https://www.mdpi.com/2076-3417/12/9/4639
https://www.researchgate.net/publication/279893688_Magnetic_and_electronic_properties_of_GdNi5-xAlx_intermetallic_compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualization

Experimental Workflow for GdNis Synthesis

The following diagram illustrates the logical workflow of the arc-melting synthesis and
characterization process for GdNis.
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Workflow for the synthesis and characterization of GdNis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

